N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine hydrochloride
Overview
Description
N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine hydrochloride, also known as 25B-NBOMe, is a synthetic hallucinogen that belongs to the phenethylamine class of drugs. It was first synthesized in 2003 by Ralf Heim at the Free University of Berlin. Since then, it has gained popularity as a recreational drug due to its potent psychedelic effects. However, it has also been the subject of scientific research due to its potential therapeutic applications.
Mechanism of Action
N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine hydrochloride acts as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. It also has affinity for other serotonin receptors, including 5-HT2B and 5-HT2C. The exact mechanism of action is not fully understood, but it is thought to involve the modulation of neurotransmitter release and signaling pathways in the brain.
Biochemical and physiological effects:
The effects of this compound on the body are similar to those of other hallucinogens, including altered perception, mood, and thought processes. It can also cause physical effects such as increased heart rate, blood pressure, and body temperature. The long-term effects of this compound use are not well understood, but it may have potential for neurotoxicity and other adverse health effects.
Advantages and Limitations for Lab Experiments
N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine hydrochloride has several advantages for use in laboratory experiments, including its potent and selective effects on the 5-HT2A receptor. It is also relatively easy to synthesize and has a long shelf life. However, its potential for neurotoxicity and other adverse health effects may limit its use in certain types of experiments.
Future Directions
There are several potential future directions for research on N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine hydrochloride, including:
1. Further investigation of its therapeutic potential for mental health disorders, particularly anxiety and depression.
2. Studies on its neurotoxicity and potential long-term health effects.
3. Exploration of its effects on other serotonin receptors and neurotransmitter systems in the brain.
4. Development of new analogs and derivatives with improved therapeutic properties and reduced adverse effects.
5. Investigation of its potential as a tool for studying the neurobiology of perception, cognition, and mood.
In conclusion, this compound is a synthetic hallucinogen with potential therapeutic applications and a complex mechanism of action. While it has several advantages for use in laboratory experiments, its potential for adverse health effects must be carefully considered. Further research is needed to fully understand its effects on the brain and its potential as a therapeutic agent.
Scientific Research Applications
N-[2-(benzyloxy)-3-methoxybenzyl]propan-2-amine hydrochloride has been studied for its potential therapeutic applications, particularly in the treatment of mental health disorders such as anxiety and depression. It has been found to have anxiolytic and antidepressant effects in animal models, and may also have potential as an anti-inflammatory agent.
properties
IUPAC Name |
N-[(3-methoxy-2-phenylmethoxyphenyl)methyl]propan-2-amine;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO2.ClH/c1-14(2)19-12-16-10-7-11-17(20-3)18(16)21-13-15-8-5-4-6-9-15;/h4-11,14,19H,12-13H2,1-3H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRQROKDSLUZADH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=C(C(=CC=C1)OC)OCC2=CC=CC=C2.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.